Cas no 18019-56-2 (3-methyl-3-phenyl-2-benzofuran-1-one)
18019-56-2 structure
Product Name:3-methyl-3-phenyl-2-benzofuran-1-one
CAS No:18019-56-2
MF:C15H12O2
MW:224.254584312439
CID:1377275
PubChem ID:239990
Update Time:2025-04-20
3-methyl-3-phenyl-2-benzofuran-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-3-phenyl-2-benzofuran-1-one
- NSC45823
- SureCN11932064
- 3-Methyl-3-phenylphthalid
- 3-Methyl-3-phenyl-2-benzofuran-1(3H)-one
- 3-methyl-3-phenylphthalide
- 1-Phenyl-1-methyl-phthalid
- AR-1F4265
- CTK0I1169
- 3-Methyl-3-phenyl-phthalid
- 3-methyl-3-phenyl-phthalide
- AC1Q6HDV
- 3-methyl-3-phenyl-3H-isobenzofuran-1-one
- AC1L647E
- NSC45823; SureCN11932064; 3-Methyl-3-phenylphthalid; 3-Methyl-3-phenyl-2-benzofuran-1(3H)-one; 3-methyl-3-phenylphthalide; 1-Phenyl-1-methyl-phthalid; AR-1F4265; CTK0I1169; 3-Methyl-3-phenyl-phthalid; 3-methyl-3-phenyl-phthalide; AC1Q6HDV; 3-methyl-3-phenyl-3H-isobenzofuran-1-one; AC1L647E;
- SCHEMBL11932064
- NSC-45823
- DS-014280
- AKOS024324128
- NSC 45823
- 18019-56-2
- 3-methyl-3-phenyl-isobenzofuran-1-one
- 3-Methyl-3-phenylisobenzofuran-1(3H)-one
-
- Inchi: 1S/C15H12O2/c1-15(11-7-3-2-4-8-11)13-10-6-5-9-12(13)14(16)17-15/h2-10H,1H3
- InChI Key: SPUQBDKMCCUCNO-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2C1(C)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 224.08376
- Monoisotopic Mass: 224.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
3-methyl-3-phenyl-2-benzofuran-1-one Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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